Cas no 821797-34-6 (1,3-difluoro-2-(2-nitroethenyl)benzene)

• Product Name: 1,3-difluoro-2-(2-nitroethenyl)benzene
• CAS No: 821797-34-6
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 696408
• PubChem ID: 24721581
• Update Time: 2025-04-19

1,3-difluoro-2-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-[(1E)-2-nitroethenyl]-
• 1,3-difluoro-2-(2-nitroethenyl)benzene
• DTXSID20838968
• SCHEMBL19995994
• 821797-34-6

• Inchi： 1S/C8H5F2NO2/c9-7-2-1-3-8(10)6(7)4-5-11(12)13/h1-5H
• InChI Key： ZSVBIXVYULEUNH-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C=C[N+](=O)[O-])F

Computed Properties

• Exact Mass: 185.02883473g/mol
• Monoisotopic Mass: 185.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes